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Cat. No.: B084138
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Executive Summary

Tetraheptylammonium chloride (THAC) is a high-molecular-weight quaternary ammonium
salt utilized primarily as a lipophilic Phase Transfer Catalyst (PTC) and an ion-exchanger in
electrochemistry. Unlike shorter-chain analogues (e.g., tetrabutylammonium), THAC possesses
four heptyl (C7) chains, imparting significant lipophilicity. This structural characteristic dictates
its utility in extracting highly hydrophilic anions into non-polar organic phases but also amplifies
its membrane-penetrating toxicity. This guide synthesizes the physicochemical constraints,
toxicological mechanisms, and validated experimental protocols for the safe deployment of
THAC in drug development and organic synthesis.

Part 1: Chemical Identity & Physicochemical
Profile[1][2]

THAC exists at the boundary between solid and liquid under standard laboratory conditions. Its
low melting point requires strict temperature control during storage to prevent "caking," which
complicates precise weighing and stoichiometry.

Table 1: Physicochemical Specifications
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Parameter

Data

Relevance to Protocol

Chemical Name

Tetraheptylammonium chloride

N/A

Unique Identifier for SDS

CAS Number 10247-90-2 )
retrieval
Formula Stoichiometric calculations
] High MW implies lower molar
Molecular Weight 446.24 g/mol ]
density per gram
Critical: May melt/clump in
Melting Point 38-40 °C warm labs or during

exothermic additions

Physical State

White to off-white solid/waxy

Hygroscopic; requires

solid desiccation
B Soluble in DCM, Ideal for organic-phase
Solubility )
Benzene reactions
) o ) ) Superior retention in organic
Lipophilicity High (C7 chains)

phase compared to TBA salts

Expert Insight: The melting point of 38—40 °C is a frequent source of experimental error. If the

reagent is stored on a high shelf in a warm lab, it may fuse into a monolith. Always store THAC

at 2—-8 °C to maintain a free-flowing powder form.

Part 2: Hazard Architecture & Toxicology

The toxicity of THAC is governed by its amphiphilic nature. As a cationic surfactant, it can

intercalate into the lipid bilayer of cell membranes, causing depolarization and lysis.[1] This

mechanism is distinct from reactive toxicity; it is a physical disruption of cellular integrity.
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GHS Classification (29 CFR 1910.1200)[4]

» Skin Irritation: Category 2 (Causes skin irritation).
o Eye Irritation: Category 2A (Causes serious eye irritation).
o STOT-SE: Category 3 (May cause respiratory irritation).

o Aquatic Toxicity: Chronic Category 4 (May cause long-lasting harmful effects to aquatic life).

Mechanistic Toxicology Diagram

The following diagram illustrates the pathway from exposure to cellular damage, highlighting
the "Surfactant Effect" typical of long-chain quats.
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Figure 1: Mechanism of Quaternary Ammonium Toxicity. The C7 alkyl chains facilitate
membrane penetration, while the cationic head group disrupts the electrochemical gradient.

Part 3: Safe Handling & Operational Protocols
Engineering Controls

o Hygroscopicity Management: THAC is hygroscopic.[2] Exposure to ambient moisture will
alter the effective molecular weight (via hydration), leading to stoichiometric errors in
catalysis.

o Protocol: Handle in a glovebox or a desiccated glove bag if high precision is required. For
general synthesis, weigh quickly and re-seal immediately with parafilm.

» Ventilation: All weighing must occur inside a certified chemical fume hood to prevent
inhalation of dust/aerosols.

Personal Protective Equipment (PPE)
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» Gloves: Standard Latex gloves are insufficient if THAC is dissolved in organic solvents (e.g.,
Dichloromethane).

o Recommendation: Use Nitrile (minimum 0.11 mm thickness). If using halogenated
solvents as the reaction medium, double-glove or use Silver Shield® laminates.

» Respiratory: If dust formation is visible and fume hood is unavailable (not recommended),
use a P95 or N95 particulate respirator.

Part 4: Application Context - Phase Transfer
Catalysis (PTC)[5]

THAC is a "lipophilic" PTC. Unlike Tetrabutylammonium (TBA) salts, which can partition
significantly into the aqueous phase, the Tetraheptyl (C7) chains keep the catalyst
predominantly in the organic phase. This is advantageous when the reaction product is highly
lipophilic or when the organic solvent is non-polar (e.g., Toluene, Hexane).

Experimental Protocol: Nucleophilic Substitution
(Cyanation)

Objective: Convert an alkyl halide (

) to a nitrile (

) using inorganic cyanide (

).

Rationale:

is soluble in water but not organic solvents.[2]

is soluble in organic solvents but not water. Without THAC, they cannot meet to react.

Step-by-Step Workflow:
e Preparation: Dissolve substrate

(1.0 equiv) in Toluene (Organic Phase).
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o Catalyst Addition: Add THAC (0.05 equiv / 5 mol%). Note: THAC is soluble in Toluene.
o Reagent Addition: Prepare a saturated aqueous solution of Sodium Cyanide (
, 1.5 equiv). WARNING:

is fatal if swallowed/inhaled. Maintain pH > 10 to prevent HCN gas evolution.

e Initiation: Add aqueous phase to the organic phase. Vigorous stirring is mandatory to
maximize the interfacial area.

e Reaction: Heat to 60-80 °C. The THAC will shuttle

ions into the toluene layer.

e Quenching: Cool to room temperature. Separate phases. Wash organic layer with water to
remove residual catalyst and salts.

The Starks' Extraction Mechanism

The following visualization details the catalytic cycle, demonstrating how THAC (

) shuttles the nucleophile (

) across the phase boundary.
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Figure 2: Starks' Extraction Mechanism for Phase Transfer Catalysis. Q+ represents the
Tetraheptylammonium cation.

Part 5: Emergency Response & Disposal
First Aid Measures
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o Eye Contact: Immediately flush with water for 15 minutes. Lift eyelids. Do not rub. The waxy
solid can adhere to the cornea. Seek ophthalmological attention.

o Skin Contact: Wash with soap and water. Do not use organic solvents (ethanol/acetone) to
clean skin, as this may dissolve the lipophilic salt into the skin, increasing systemic
absorption.

 Ingestion: Do not induce vomiting due to potential for esophageal irritation. Rinse mouth with
water.

Disposal Protocols

THAC is a nitrogen-containing organic halogen.
e Do not dispose of down the drain (aquatic toxicity).

e Method: Dissolve in a combustible solvent and burn in a chemical incinerator equipped with
an afterburner and scrubber. Combustion will generate Hydrogen Chloride (HCI) and
Nitrogen Oxides (NOx) gases, which must be scrubbed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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